![molecular formula C10H6ClN3 B1399639 2-chloro-4-(1H-pyrazol-4-yl)benzonitrile CAS No. 1126779-37-0](/img/structure/B1399639.png)
2-chloro-4-(1H-pyrazol-4-yl)benzonitrile
Overview
Description
2-chloro-4-(1H-pyrazol-4-yl)benzonitrile, also known as CPB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the pyrazole family of organic compounds, which are known for their diverse biological activities. CPB has been shown to exhibit a range of interesting properties, including anti-inflammatory, analgesic, and anticancer effects. In
Mechanism of Action
The mechanism of action of 2-chloro-4-(1H-pyrazol-4-yl)benzonitrile is not fully understood, but it is thought to involve the inhibition of various signaling pathways. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and anticancer effects, this compound has been shown to have antioxidant properties and to protect against oxidative stress. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-4-(1H-pyrazol-4-yl)benzonitrile in lab experiments is its high purity and relatively low cost. It is also stable under a wide range of conditions, making it easy to handle and store. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test specific hypotheses.
Future Directions
There are many potential future directions for 2-chloro-4-(1H-pyrazol-4-yl)benzonitrile research. One area of interest is its potential applications in the treatment of inflammatory and autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Another area of interest is its potential as a neuroprotective agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, this compound may have applications in the development of new anticancer drugs, either alone or in combination with other agents. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.
Scientific Research Applications
2-chloro-4-(1H-pyrazol-4-yl)benzonitrile has been the subject of extensive scientific research due to its potential applications in a variety of fields. One area of interest is its anti-inflammatory and analgesic effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. Another area of interest is its potential anticancer effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo.
properties
IUPAC Name |
2-chloro-4-(1H-pyrazol-4-yl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClN3/c11-10-3-7(1-2-8(10)4-12)9-5-13-14-6-9/h1-3,5-6H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMYBEFJCTASPEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CNN=C2)Cl)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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